![molecular formula C9H5BrN2O2 B1267105 6-Bromo-5-nitroquinoline CAS No. 98203-04-4](/img/structure/B1267105.png)
6-Bromo-5-nitroquinoline
Overview
Description
6-Bromo-5-nitroquinoline (6-Br-5-NO2-Q) is a heterocyclic aromatic compound consisting of a quinoline ring with a bromine atom at the 6-position, and a nitro group at the 5-position. It is a colorless solid with a melting point of 122-124 °C. 6-Br-5-NO2-Q is used in organic synthesis and as a reagent for various scientific research applications.
Scientific Research Applications
Synthesis and PI3K/mTOR Inhibitors
6-Bromo-5-nitroquinoline has significant roles in the synthesis of pharmaceutical intermediates, particularly as an intermediate in the creation of PI3K/mTOR inhibitors. Lei et al. (2015) detailed the synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino)phenyl)-2-methylpropanenitrile, an important intermediate in the manufacture of these inhibitors, emphasizing its potential in developing novel therapeutic agents (Lei et al., 2015).
Anticancer Properties
Another important application of this compound is in anticancer research. Köprülü et al. (2018) conducted in vitro tests on a variety of substituted quinoline derivatives, including this compound, against cancer cell lines. This compound demonstrated significant antiproliferative activity, indicating its potential use in cancer treatment (Köprülü et al., 2018).
Prodrug Systems for Reductive Activation
Couch et al. (2008) explored the synthesis of 2-aryl-5-nitroquinolines as potential prodrug systems. This compound was used to create a quinoline-6-methanol, which can be used in prodrug strategies for bioreductive activation. This highlights the compound's relevance in designing prodrugs that are activated under specific biological conditions (Couch et al., 2008).
Novel Chelating Ligands
Hu et al. (2003) investigated the use of 6-bromoquinoline derivatives in the synthesis of novel chelating ligands. Through the Friedländer condensation process, they synthesized bidentate and tridentate 6-bromoquinoline derivatives, which have potential applications in various fields of chemistry, including coordination chemistry and catalysis (Hu et al., 2003).
Antitrypanosomal Activity
Pedron et al. (2020) highlighted the antikinetoplastid activity of 6-bromo-substituted derivatives in their pharmacomodulation study. They synthesized and evaluated derivatives against L. infantum, T. brucei brucei, and T. cruzi. A potent and selective 6-bromo-substituted derivative was discovered, showing promising results against these parasites and indicating the potential of this compound derivatives in developing new antitrypanosomal drugs (Pedron et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
6-Bromo-5-nitroquinoline is a derivative of quinoline, a key skeletal component of many important natural products and pharmacologically-active compounds Quinoline derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and nucleic acids, depending on their specific functional groups .
Mode of Action
The mode of action of this compound involves its transformation into useful cyclic amines via a nucleophilic substitution (SNAr) reaction . This process is facilitated by the nitro group, which activates adjacent bromo groups for nucleophilic substitution .
Biochemical Pathways
The transformation of brominated nitroquinoline derivatives into cyclic amines suggests that it may influence pathways involving these amines .
Pharmacokinetics
The compound’s lipophilicity, water solubility, and other physicochemical properties can influence its bioavailability .
Result of Action
The result of the action of this compound is the production of useful cyclic amines via a nucleophilic substitution reaction . These amines can have various applications in medicinal chemistry and other fields .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its stability and efficacy can be affected by temperature, as suggested by the recommendation to store the compound in a dry environment at room temperature .
Biochemical Analysis
Biochemical Properties
6-Bromo-5-nitroquinoline plays a significant role in biochemical reactions due to its structural properties. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and xenobiotics. The nitro group in this compound can undergo reduction to form reactive intermediates that can bind to proteins and DNA, leading to potential cytotoxic effects . Additionally, this compound has been shown to inhibit certain kinases, which are enzymes that play a crucial role in cell signaling pathways .
Cellular Effects
This compound exhibits various effects on different types of cells and cellular processes. It has been found to have antiproliferative, cytotoxic, and apoptotic effects on several cancer cell lines . This compound can induce cell cycle arrest and apoptosis by modulating cell signaling pathways and gene expression. For example, it can inhibit the activity of certain kinases involved in cell proliferation and survival, leading to the activation of apoptotic pathways . Furthermore, this compound can affect cellular metabolism by interfering with mitochondrial function and oxidative phosphorylation .
Molecular Mechanism
The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound can bind to specific biomolecules, such as proteins and DNA, through its reactive intermediates formed during metabolism . The binding of this compound to proteins can lead to enzyme inhibition or activation, depending on the target enzyme. For instance, it can inhibit the activity of certain kinases, thereby affecting cell signaling pathways and gene expression . Additionally, this compound can induce oxidative stress by generating reactive oxygen species, which can further modulate cellular functions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under normal laboratory conditions, but it can degrade over time when exposed to light and heat . Long-term exposure to this compound has been associated with sustained cytotoxic effects on cells, including the induction of apoptosis and inhibition of cell proliferation . These effects are observed in both in vitro and in vivo studies.
Properties
IUPAC Name |
6-bromo-5-nitroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrN2O2/c10-7-3-4-8-6(2-1-5-11-8)9(7)12(13)14/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISBMTVQQECNRQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2[N+](=O)[O-])Br)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10299726 | |
Record name | 6-bromo-5-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10299726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
98203-04-4 | |
Record name | 6-bromo-5-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10299726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular structure and formula of 6-Bromo-5-nitroquinoline?
A1: this compound is an organic compound with the molecular formula C₉H₅BrN₂O₂. [, ] Its structure consists of a quinoline ring system, with a bromine atom substituted at the 6th position and a nitro group substituted at the 5th position of the ring.
Q2: What do we know about the anticancer activity of this compound?
A2: Research indicates that this compound demonstrates promising anticancer activity. [] In vitro studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including rat glioblastoma (C6), human cervical cancer cells (HeLa), and human adenocarcinoma (HT29) cells. Interestingly, this compound was found to be more potent than the commonly used anticancer drug 5-fluorouracil (5-FU) in certain cell lines, suggesting its potential as a lead compound for further anticancer drug development.
Q3: How was the structure of this compound confirmed?
A3: The structure of this compound was confirmed using X-ray diffraction analysis. [, ] This technique allowed researchers to determine the precise arrangement of atoms within the molecule, revealing its orthorhombic crystal structure. The crystallographic data obtained from X-ray diffraction provided crucial insights into the molecular geometry, bond lengths, and bond angles of this compound.
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